Cas no 325979-42-8 (4-cyano-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide)

• Product Name: 4-cyano-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide
• CAS No: 325979-42-8
• MF: C₁₆H₁₁N₃OS
• MW: 293.343041658401
• CID: 6310787
• PubChem ID: 2533282
• Update Time: 2025-10-25

4-cyano-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide
• 325979-42-8
• SR-01000004695
• Oprea1_832841
• AKOS001087311
• SR-01000004695-1
• 4-cyano-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)benzamide
• 4-CYANO-N-{3-CYANO-4H,5H,6H-CYCLOPENTA[B]THIOPHEN-2-YL}BENZAMIDE
• IDI1_008319
• IFLab1_000100
• Z28328392
• F0016-0548
• HMS1412E12

• Inchi： 1S/C16H11N3OS/c17-8-10-4-6-11(7-5-10)15(20)19-16-13(9-18)12-2-1-3-14(12)21-16/h4-7H,1-3H2,(H,19,20)
• InChI Key： VOTMGLRUWMRKAO-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CCC2)NC(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 293.06228316g/mol
• Monoisotopic Mass: 293.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-cyano-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide

Comprehensive Overview of 4-cyano-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide (CAS No. 325979-42-8): Properties, Applications, and Research Insights

The compound 4-cyano-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide (CAS No. 325979-42-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique cyano-functionalized structure and cyclopentabthiophene backbone, this compound exhibits remarkable potential in drug discovery, optoelectronics, and agrochemical applications. Researchers are particularly interested in its molecular interactions and structure-activity relationships, which are critical for designing novel bioactive agents.

In recent years, the demand for high-performance organic compounds like 4-cyano-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide has surged due to advancements in precision medicine and sustainable materials. The compound's dual-cyano groups enhance its electronic properties, making it a candidate for organic semiconductors and photovoltaic materials. Its thiophene-derived core also contributes to its stability and reactivity, aligning with the growing focus on heterocyclic chemistry in modern synthetic workflows.

From a pharmacological perspective, 4-cyano-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide has been explored for its potential as a kinase inhibitor or receptor modulator. Its benzamide moiety is a common pharmacophore in drug design, often associated with anti-inflammatory and anticancer properties. Computational studies suggest its compatibility with targeted therapy approaches, a hot topic in personalized medicine research. These attributes make it a compelling subject for structure-based drug design (SBDD) studies.

The synthesis of CAS No. 325979-42-8 typically involves multi-step organic reactions, including amide coupling and cyanation processes. Researchers emphasize optimizing its yield and purity for industrial-scale production, addressing challenges such as regioselectivity and byproduct formation. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring compliance with Good Manufacturing Practices (GMP) in pharmaceutical applications.

Environmental and green chemistry considerations are increasingly relevant for compounds like 4-cyano-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide. Innovations in catalytic methods and solvent-free synthesis aim to reduce waste and energy consumption during production. This aligns with global trends toward sustainable chemical processes, a priority for industries seeking eco-friendly alternatives without compromising performance.

In material science, the π-conjugated system of cyclopentabthiophene in this compound contributes to its charge transport properties, making it valuable for OLEDs and flexible electronics. Its thermal stability and film-forming ability are also under investigation for next-generation optoelectronic devices, a field experiencing rapid growth due to demand for wearable technology and energy-efficient displays.

For researchers sourcing CAS No. 325979-42-8, quality parameters such as ≥98% purity and proper storage conditions (e.g., inert atmosphere, low temperature) are critical. Suppliers often provide technical data sheets (TDS) detailing its physicochemical properties, including melting point, solubility, and spectral data. These metrics are vital for reproducibility in both academic and industrial settings.

Future directions for 4-cyano-N-{3-cyano-4H,5H,6H-cyclopentabthiophen-2-yl}benzamide research may include structure-optimization for enhanced bioavailability or device integration in electronics. Collaborative efforts between chemists, biologists, and engineers could unlock its full potential, addressing unmet needs in healthcare and advanced materials. As synthetic methodologies evolve, this compound may emerge as a cornerstone in multidisciplinary innovation.